Cas no 827022-33-3 (PalBociclib isethionate)

• Product Name: PalBociclib isethionate
• CAS No: 827022-33-3
• MF: C₂₆H₃₅N₇O₆S
• MW: 573.664404153824
• MDL: MFCD22666589
• CID: 1061387
• PubChem ID: 329823771
• Update Time: 2025-11-02

PalBociclib isethionate Chemical and Physical Properties

Names and Identifiers

• PD 0332991 Isethionate
• PalBociclib isethionate
• 6-acetyl-8-cyclopentyl-5-methyl-2-[(5-piperazin-1-ylpyridin-2-yl)amino]pyrido[2,3-d]pyrimidin-7-one,2-hydroxyethanesulfonic acid
• isethionate
• Palbociclib (PD0332991) Isethionate
• PD 0332991 Isethiona
• PD 0332991 Isethionate Palbociclib Isethionate
• Palbociclib (isethionate)
• PD-0332991 isethionate
• 6-acetyl-8-cyclopentyl-5-methyl-2-[[5-(1-piperazinyl)-2-pyridinyl]amino]pyrido[2,3-d]pyrimidin-7(8H)-one 2-hydroxy-ethanesulfonic acid (1:1)
• PD0332991 Isethionate
• 6-acetyl-8-cyclopentyl-5-methyl-2-[[5-(1-piperazinyl)-2-pyridinyl]amino]pyrido[2,3-d]pyrimidin-7(8H)-one isethionate salt
• PALBOCICLIB ISETHIOLATE [MI]
• 827022-33-3 (isethionate)
• PF-00080665-73
• s1579
• 827022-33-3
• BCP09567
• 6-acetyl-8-cyclopentyl-5-methyl-2-[(5-piperazin-1-ylpyridin-2-yl)amino]pyrido[2,3-d]pyrimidin-7-one;2-hydroxyethanesulfonic acid
• EX-A5791
• PALBOCICLIB ISETHIONATE [WHO-DD]
• UNII-W1NYL2IRDR
• Palbociclib Isethionate [USAN]
• AC-30140
• Q27292194
• 6-acetyl-8-cyclopentyl-5-methyl-2-((5-(piperazin-1-yl)pyridin-2-yl)amino)pyrido[2,3-d]pyrimidin-7(8H)-one 2-hydroxyethane-1-sulfonate
• PD 0332991 isethionate, >=98% (HPLC)
• DTXSID60231974
• D10652
• AS-16316
• AMY1855
• 827022-33-3, 571190-30-2(free base)
• AKOS024458348
• 6-acetyl-8-cyclopentyl-5-methyl-2-((5-(piperazin-1-yl)pyridin-2-yl)amino)pyrido[2,3-d]pyrimidin-7(8H)-one 2-hydroxyethanesulfonate
• MLS006011191
• PD 0332991-0054
• SMR004702960
• W1NYL2IRDR
• A857499
• 6-acetyl-8-cyclopentyl-5-methyl-2-(5-(piperazin-1-yl)pyridin-2-ylamino)pyrido[2,3-d]pyrimidin-7(8H)-one 2-hydroxyethanesulfonate
• CCG-270106
• MFCD22666589
• SB17314
• Palbociclib isethiolate
• PD 0332991 (Palbociclib) Isethionate
• 6-ACETYL-8-CYCLOPENTYL-5-METHYL-2-((5-(PIPERAZIN-1-YL)PYRIDIN-2-YL)AMINO(PYRIDO(2,3-D)PYRIMIDIN-7(8H)-ONE MONO(2-HYDROXYETHANESULFONATE)
• PF-0008066573
• PD-0332991-0054
• SCHEMBL19615412
• PD-03329910054
• HY-A0065
• FT-0697063
• Palbociclib isethionate (USAN)
• CHEMBL2364621
• DB-119974
• Palbociclib isethionate?
• DTXCID90154465

• MDL： MFCD22666589
• Inchi： 1S/C24H29N7O2.C2H6O4S/c1-15-19-14-27-24(28-20-8-7-18(13-26-20)30-11-9-25-10-12-30)29-22(19)31(17-5-3-4-6-17)23(33)21(15)16(2)32;3-1-2-7(4,5)6/h7-8,13-14,17,25H,3-6,9-12H2,1-2H3,(H,26,27,28,29);3H,1-2H2,(H,4,5,6)
• InChI Key： LYYVFHRFIJKPOV-UHFFFAOYSA-N
• SMILES： S(CCO)(=O)(=O)O.O=C1C(C(C)=O)=C(C)C2=CN=C(NC3C=CC(=CN=3)N3CCNCC3)N=C2N1C1CCCC1

Computed Properties

• Exact Mass: 573.23700
• Monoisotopic Mass: 573.23695304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 892
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: In vitro: H2O ≥ 66.66 mg/ml (116.20 mm) * "≥" means soluble, but saturation unknown
• PSA: 188.02000
• LogP: 3.37990
• Vapor Pressure: No data available

PalBociclib isethionate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301 + P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on PalBociclib isethionate

Palbociclib Isethionate (CAS No. 827022-33-3): A Comprehensive Overview of Its Properties and Applications

Palbociclib isethionate (CAS No. 827022-33-3) is a highly specialized pharmaceutical compound that has garnered significant attention in the field of oncology. As a CDK4/6 inhibitor, it plays a pivotal role in the treatment of hormone receptor-positive (HR+) and human epidermal growth factor receptor 2-negative (HER2-) advanced breast cancer. The compound is a salt form of palbociclib, which enhances its solubility and bioavailability, making it more effective for therapeutic use.

The molecular structure of palbociclib isethionate includes a pyrido[2,3-d]pyrimidin-7-one core, which is critical for its inhibitory activity. Researchers and clinicians are particularly interested in its mechanism of action, which involves the selective inhibition of cyclin-dependent kinases 4 and 6 (CDK4/6). These kinases are essential for cell cycle progression, and their inhibition leads to cell cycle arrest in the G1 phase, thereby preventing the proliferation of cancer cells.

One of the most frequently searched questions about palbociclib isethionate is its efficacy compared to other CDK4/6 inhibitors like ribociclib and abemaciclib. Clinical trials have demonstrated that palbociclib isethionate, when combined with endocrine therapy, significantly improves progression-free survival in patients with HR+/HER2- advanced breast cancer. This has made it a cornerstone in the treatment regimen for this patient population.

Another hot topic in the context of palbociclib isethionate is its side effect profile. Common adverse effects include neutropenia, leukopenia, and fatigue, which are generally manageable with dose adjustments and supportive care. Patients and healthcare providers often search for strategies to mitigate these side effects, underscoring the importance of personalized treatment plans.

The synthesis of palbociclib isethionate involves a multi-step process that ensures high purity and potency. The compound is typically formulated as tablets for oral administration, with strict quality control measures to ensure consistency and safety. The pharmaceutical industry is continually exploring ways to optimize the synthesis and formulation processes to reduce costs and improve accessibility.

Market dynamics for palbociclib isethionate are influenced by factors such as patent expirations, generic competition, and the development of next-generation CDK4/6 inhibitors. Analysts predict that the demand for this compound will remain strong, driven by the increasing incidence of breast cancer and the growing adoption of targeted therapies. Patients and investors alike are keenly interested in updates regarding its market availability and pricing.

In addition to its primary use in breast cancer, researchers are investigating the potential of palbociclib isethionate in other malignancies, such as liposarcoma and glioblastoma. These exploratory studies are a hot topic in scientific circles, as they could expand the therapeutic applications of this compound. Early results are promising, but further clinical trials are needed to confirm its efficacy in these indications.

The storage and handling of palbociclib isethionate require adherence to specific guidelines to maintain its stability and efficacy. It should be stored at controlled room temperature, protected from light and moisture. Proper handling procedures are essential to ensure the safety of healthcare workers and the integrity of the product.

For those seeking more technical details, the palbociclib isethionate datasheet provides comprehensive information on its physicochemical properties, including molecular weight, solubility, and spectral data. These details are crucial for researchers and formulators working with this compound in laboratory and industrial settings.

In conclusion, palbociclib isethionate (CAS No. 827022-33-3) represents a significant advancement in the treatment of HR+/HER2- advanced breast cancer. Its unique mechanism of action, combined with its manageable side effect profile, makes it a valuable tool in the oncologist's arsenal. As research continues to uncover new applications and optimize its use, palbociclib isethionate is poised to remain a key player in the field of targeted cancer therapies.